1-(cyclohexylacetyl)-4-(4-fluorophenyl)piperazine

• IUPAC Name: 2-cyclohexyl-1-[4-(4-fluorophenyl)piperazin-1-yl]ethanone
• InChI: InChI=1S/C18H25FN2O/c19-16-6-8-17(9-7-16)20-10-12-21(13-11-20)18(22)14-15-4-2-1-3-5-15/h6-9,15H,1-5,10-14H2
• InChI Key: IKNRHHBXCRTVIA-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)CC(=O)N2CCN(CC2)C3=CC=C(C=C3)F
• Molecular Formula: C18H25FN2O
• Molecular Weight: 304.4 g/mol

Description

1-(cyclohexylacetyl)-4-(4-fluorophenyl)piperazine, commonly known as CFPP, is a chemical compound that belongs to the class of piperazine derivatives. It has been widely studied for its potential applications in various areas of scientific research, including medicinal chemistry, neuroscience, and pharmacology.

Mechanism of Action

CFPP acts as a selective agonist for the 5-HT1A receptor, which is a subtype of the serotonin receptor. It has been shown to increase the activity of the serotonergic system in the brain, leading to anxiolytic and antidepressant effects. It also has affinity for the dopamine D2 receptor, which may contribute to its antipsychotic effects.
Biochemical and Physiological Effects:
CFPP has been shown to have a range of biochemical and physiological effects, including anxiolytic, antidepressant, and antipsychotic effects. It has also been shown to have effects on various neurotransmitter systems, including the serotonin and dopamine systems. In animal studies, it has been shown to increase the levels of serotonin and dopamine in the brain, leading to an increase in mood and a decrease in anxiety and depression.

Advantages and Limitations for Lab Experiments

One of the major advantages of CFPP is its selectivity for the 5-HT1A receptor, which allows for targeted studies of the serotonergic system. It also has a relatively long half-life, which makes it suitable for use in animal studies. However, one of the limitations of CFPP is its limited solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

There are several future directions for research on CFPP. One area of interest is the development of more selective and potent agonists for the 5-HT1A receptor, which may have improved therapeutic potential for the treatment of neurological disorders. Another area of interest is the study of the effects of CFPP on other neurotransmitter systems, such as the glutamate and GABA systems. Finally, there is a need for further studies on the safety and toxicity of CFPP, particularly with regard to its potential for use as a drug candidate.

Synthesis Methods

The synthesis of CFPP involves the reaction of cyclohexanone with 4-fluoroaniline to form 1-(cyclohexylacetyl)-4-(4-fluorophenyl)piperazine. This reaction is catalyzed by a strong acid, such as hydrochloric acid or sulfuric acid. The resulting product is then purified through a series of filtration and crystallization steps to obtain a pure form of CFPP.

Scientific Research Applications

CFPP has been widely studied for its potential applications in various areas of scientific research. In medicinal chemistry, it has been investigated for its potential as a drug candidate for the treatment of various neurological disorders, such as anxiety and depression. In neuroscience, it has been used as a tool to study the function of various neurotransmitter systems, such as the serotonin and dopamine systems. In pharmacology, it has been studied for its potential as a ligand for various receptors, such as the 5-HT1A receptor.